Cas no 833481-66-6 (Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-)

Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- structure
833481-66-6 structure
Product Name:Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
CAS No:833481-66-6
Molecular Formula:C15H17N5O2
Molecular Weight:299.327782392502
CID:672382
PubChem ID:59796533

Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- Properties

Names and Identifiers

    • Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]-
    • 3-[4-amino-1-(2-ethoxyethyl)pyrazolo[3,4-d]pyrimidin-3-yl]phenol
    • DTXSID10732981
    • 833481-66-6
    • 3-[4-Amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]phenol
    • SCHEMBL409445
    • InChIKey: ZUMSEHCIMSCAEU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H17N5O2/c1-2-22-7-6-20-15-12(14(16)17-9-18-15)13(19-20)10-4-3-5-11(21)8-10/h3-5,8-9,21H,2,6-7H2,1H3,(H2,16,17,18)
    • SMILES: CCOCCN1C2=NC=NC(=C2C(=N1)C3=CC(=CC=C3)O)N

Computed Properties

  • Exact Mass: 299.13822480g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 299.13822480g/mol
  • Heavy Atom Count: 22
  • Complexity: 359
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 99.1Ų

Phenol, 3-[4-amino-1-(2-ethoxyethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl]- Related Literature

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